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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the mechanical strength of various Thiokol®

polysulfide polymer formulations. The data presented is intended to assist researchers and

professionals in selecting the appropriate material for their specific applications, ranging from

sealants and coatings to elastomers in advanced drug delivery systems. The information is

supported by experimental data and standardized testing protocols.

Comparative Mechanical Properties
The mechanical strength of Thiokol® formulations is a critical performance indicator for their

end-use applications. This is typically characterized by tensile strength, elongation, and

hardness. The following table summarizes the typical mechanical properties of several

common Thiokol® formulations. It is important to note that these values can be significantly

influenced by the curing agent, fillers, and plasticizers used in the final formulation.
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Thiokol®
Formulation

Tensile Strength
(psi)

Elongation (%) Hardness (Shore A)

Thiokol® LP-2

(Experimental)
125-375[1] 100-550[1] 31-70[1]

Thiokol® LP-32

(Unfilled)
~88[2] ~203[2] 19[2]

Thiokol® LP-32 (with

50 pbw SRF Carbon

Black)

~612[2] ~290[2] 57[2]

Thiokol® 2235M 150-200[3] 500-550[3] 20-25

Thiokol® 2282 300 450-500 Not Specified

Note: The data for Thiokol® LP-2 is derived from an experimental translucent sealant

compound and shows a wide range based on formulation and aging conditions.[1] The

properties of Thiokol® LP-32 are highly dependent on the compounding ingredients, as

illustrated by the difference between the unfilled and carbon black-filled formulations.[2]

Experimental Protocols
The mechanical properties cited in this guide are determined using standardized test methods

developed by ASTM International. These protocols ensure consistency and comparability of

data across different materials and laboratories.

Tensile Strength and Elongation (ASTM D412)
This test method is used to evaluate the tensile (tension) properties of vulcanized thermoset

rubbers and thermoplastic elastomers.[4][5]

Methodology:

Specimen Preparation: Test specimens are cut from a cured sheet of the Thiokol®

formulation into a dumbbell or "dog-bone" shape of a specified size.[6]
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Gage Marks: Two marks are placed on the narrow section of the specimen at a set distance

apart to define the initial gage length.

Testing Machine: The specimen is placed in the grips of a tensile testing machine.

Extension: The grips are moved apart at a constant rate, typically 20 inches/minute,

stretching the specimen until it breaks.[5]

Data Acquisition: The force required to stretch the specimen and the corresponding increase

in the distance between the gage marks are recorded throughout the test.

Key Properties Measured:

Tensile Strength: The maximum stress the material can withstand before breaking.[7]

Ultimate Elongation: The percentage increase in the length of the specimen at the point of

rupture.[7]

Tensile Stress at a Given Elongation (Modulus): The stress required to stretch the material to

a specific elongation, which indicates the material's stiffness.[7]

Hardness (ASTM D2240)
This test method determines the indentation hardness of rubber and elastomeric materials

using a device called a durometer.[8][9]

Methodology:

Specimen Preparation: The test specimen should have a minimum thickness of 6 mm and a

flat surface.

Durometer Selection: The appropriate durometer type is selected based on the expected

hardness of the material. For most Thiokol® elastomers, a Shore A durometer is used.[10]

Measurement: The durometer is pressed firmly and vertically onto the surface of the

specimen. The indentor pin of the durometer penetrates the material, and the hardness

reading is taken from the dial or digital display.[11][12]
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Readings: Multiple readings are taken at different locations on the specimen and averaged to

obtain a representative hardness value.

Hardness Value: The hardness is reported on a scale of 0 to 100, with higher numbers

indicating greater resistance to indentation and thus, a harder material.

Experimental Workflow for Mechanical Strength
Testing
The following diagram illustrates the typical workflow for evaluating the mechanical strength of

a Thiokol® formulation.
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Formulation Preparation

Sample Curing

Mechanical Testing

Data Analysis and Reporting

Select Thiokol® Polymer, Curing Agent, Fillers, and Plasticizers

Thoroughly Mix Components

Cast into Sheets of Uniform Thickness

Cure at Specified Temperature and Humidity

Prepare Dumbbell and Flat Specimens

ASTM D412: Tensile Strength & Elongation ASTM D2240: Shore A Hardness

Analyze Stress-Strain Curves and Hardness Readings

Report Tensile Strength, Elongation, and Hardness

Click to download full resolution via product page

Caption: Workflow for Thiokol® mechanical strength testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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